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Compound of Interest

Compound Name: Ethylene bis(2-bromoisobutyrate)

Cat. No.: B3050295 Get Quote

An In-Depth Technical Guide to Ethylene bis(2-bromoisobutyrate) for Researchers,

Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, solubility,

and applications of Ethylene bis(2-bromoisobutyrate), a key compound in polymer chemistry

and materials science. This document is intended for researchers, scientists, and professionals

in drug development who are interested in the use of this bifunctional initiator for controlled

radical polymerization.

Core Chemical Properties
Ethylene bis(2-bromoisobutyrate), also known by its synonyms 1,2-Bis(2'-

bromoisobutyryloxy)ethane and 2f-BiB, is a solid at room temperature.[1][2] It is a crucial

initiator in Atom Transfer Radical Polymerization (ATRP), enabling the synthesis of well-defined

polymers with controlled molecular weights and functionalities.[2]

Table 1: Physicochemical Properties of Ethylene bis(2-bromoisobutyrate)
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Property Value Source(s)

Molecular Formula C₁₀H₁₆Br₂O₄ [3][4]

Molecular Weight 360.04 g/mol [3][4]

CAS Number 248603-11-4 [3][4]

Appearance
White to off-white or beige

powder
[3]

Melting Point 45-49 °C [3][4]

Boiling Point 344.5 ± 22.0 °C (Predicted) [4]

Density 1.585 ± 0.06 g/cm³ (Predicted) [4]

Flash Point >110 °C [4]

Solubility Profile
Detailed quantitative solubility data for Ethylene bis(2-bromoisobutyrate) is not extensively

documented in publicly available literature. However, its use in various organic synthesis and

polymerization protocols provides significant insight into its solubility characteristics. It is

frequently used in organic solvents, indicating good solubility in these media.

A structurally related compound, Ethyl 2-bromoisobutyrate, is reported to be soluble in common

organic solvents such as ethanol, ether, ethyl acetate, dichloromethane, and dimethyl

sulfoxide, while being insoluble in water.[1][5][6] This suggests a similar solubility profile for

Ethylene bis(2-bromoisobutyrate). Experimental protocols confirm its use in solvents like

dimethylformamide (DMF), tetrahydrofuran (THF), toluene, and xylene.[7][8]

Table 2: Qualitative Solubility of Ethylene bis(2-bromoisobutyrate)
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Solvent Solubility Inferred From

Dichloromethane (DCM) Soluble Synthesis Protocols[9]

Dimethylformamide (DMF) Soluble ATRP Protocols[7]

Tetrahydrofuran (THF) Soluble ATRP Protocols[7]

Toluene Soluble
Synthesis & ATRP Protocols[8]

[10]

Xylene Soluble ATRP Protocols[8]

Water Insoluble
General properties of similar

compounds[1][5][6]

Experimental Protocols
Ethylene bis(2-bromoisobutyrate) is primarily utilized as a bifunctional initiator in Atom

Transfer Radical Polymerization (ATRP). This allows for the growth of polymer chains from both

ends of the molecule, leading to the formation of telechelic polymers or block copolymers.

Synthesis of Ethylene bis(2-bromoisobutyrate)
A common method for the synthesis of Ethylene bis(2-bromoisobutyrate) involves the

esterification of ethylene glycol with 2-bromoisobutyryl bromide.[9]

Materials:

Ethylene glycol

Anhydrous dichloromethane (DCM)

Triethylamine

2-Bromoisobutyryl bromide

Nitrogen gas

Magnetic stirrer
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Dropping funnel

Round-bottom flask

Procedure:

To a 2 L three-neck round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, add ethylene glycol (8 mL, 0.14 mol) under a nitrogen atmosphere.

Add anhydrous dichloromethane (700 mL) to the flask.

Add triethylamine (60 mL, 3 eq.) to the reaction mixture using a deoxygenated syringe and

cool the mixture to 0 °C.

Add 2-Bromoisobutyryl bromide (37.6 mL, 2.5 eq.) dropwise to the reaction mixture over one

hour via the dropping funnel under a nitrogen atmosphere.

The reaction is typically stirred for a period to ensure completion, followed by purification

steps to isolate the final product.

Reaction Setup Reaction Purification

1. Add Ethylene Glycol
to Flask 2. Add Anhydrous DCM 3. Add Triethylamine

and Cool to 0°C
4. Dropwise Addition of

2-Bromoisobutyryl Bromide 5. Reaction Stirring 6. Isolation of Product

Click to download full resolution via product page

Synthesis of Ethylene bis(2-bromoisobutyrate).

Atom Transfer Radical Polymerization (ATRP) using
Ethylene bis(2-bromoisobutyrate)
The following is a representative protocol for the polymerization of a vinyl monomer, such as

styrene, using Ethylene bis(2-bromoisobutyrate) as the initiator.[7]

Materials:
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Styrene (monomer)

Ethylene bis(2-bromoisobutyrate) (initiator)

Copper(I) bromide (CuBr) (catalyst)

N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (ligand)

Anhydrous solvent (e.g., toluene, DMF)

Nitrogen or Argon gas

Schlenk flask

Magnetic stirrer

Procedure:

Add CuBr and a magnetic stir bar to a dry Schlenk flask.

Seal the flask and deoxygenate by performing three freeze-pump-thaw cycles.

Under an inert atmosphere (Nitrogen or Argon), add the solvent, monomer (styrene), and

ligand (PMDETA).

Subject the mixture to another three freeze-pump-thaw cycles to ensure an oxygen-free

environment.

Inject the initiator, Ethylene bis(2-bromoisobutyrate), into the flask to start the

polymerization.

Place the flask in a preheated oil bath at the desired temperature and stir.

After the desired reaction time, terminate the polymerization by exposing the reaction

mixture to air and diluting it with a suitable solvent.

Purify the resulting polymer by precipitation in a non-solvent (e.g., cold methanol or hexane).
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System Preparation

Polymerization

Termination & Purification

1. Deoxygenate CuBr
in Schlenk Flask

2. Add Solvent, Monomer,
and Ligand

3. Deoxygenate Mixture

4. Inject Initiator
(Ethylene bis(2-bromoisobutyrate))

5. Heat and Stir

6. Terminate Polymerization

7. Purify Polymer

Click to download full resolution via product page

A typical ATRP experimental workflow.

Applications in Research and Development
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Ethylene bis(2-bromoisobutyrate) is a versatile tool in polymer chemistry with significant

applications in materials science and biomedical research.

Polymer Chemistry: It serves as a crosslinking agent to enhance the mechanical properties

and thermal stability of polymers used in coatings and adhesives.[11]

Biomedical Research: This compound is employed in the synthesis of biodegradable

polymers for drug delivery systems, facilitating the controlled release of therapeutics.[11]

Materials Science: It is used to create advanced composite materials with improved strength

and durability, which are valuable in the aerospace and automotive industries.[11]

Surface Modification: Ethylene bis(2-bromoisobutyrate) is applied to modify surfaces to

improve adhesion properties in paints and sealants.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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